Cas no 1592874-89-9 (3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine)
3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- CS-0306579
- 1592874-89-9
- EN300-719103
- AKOS015156712
- 3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine
- 3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine
-
- Inchi: 1S/C9H9BrF3N/c10-7-3-1-6(2-4-7)5-8(14)9(11,12)13/h1-4,8H,5,14H2
- InChI Key: NNBKWYLYECKWRH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CC(C(F)(F)F)N
Computed Properties
- Exact Mass: 266.98705g/mol
- Monoisotopic Mass: 266.98705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-719103-0.05g |
3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine |
1592874-89-9 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-719103-0.1g |
3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine |
1592874-89-9 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-719103-0.25g |
3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine |
1592874-89-9 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-719103-0.5g |
3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine |
1592874-89-9 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-719103-1.0g |
3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine |
1592874-89-9 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-719103-2.5g |
3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine |
1592874-89-9 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-719103-5.0g |
3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine |
1592874-89-9 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-719103-10.0g |
3-(4-bromophenyl)-1,1,1-trifluoropropan-2-amine |
1592874-89-9 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine
Introduction to 3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1592874-89-9)
3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine is a fluorinated aromatic amine derivative with significant potential in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by a 4-bromophenyl group and a trifluoropropylamine moiety, make it a valuable intermediate in the synthesis of biologically active compounds. The compound’s molecular formula, C9H10BrF3N, underscores its fluorinated nature, which is increasingly recognized for its role in enhancing metabolic stability and binding affinity in drug candidates.
The chemical properties of 3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine are influenced by the presence of both electron-withdrawing and electron-donating groups. The bromo substituent on the phenyl ring introduces a degree of electrophilicity, facilitating nucleophilic substitution reactions, while the trifluoropropylamine side chain contributes to lipophilicity and potential interactions with biological targets. These characteristics make the compound a versatile building block for medicinal chemists exploring novel therapeutic entities.
In recent years, fluorinated amines have garnered attention due to their ability to modulate pharmacokinetic profiles and improve drug-like properties. Studies have demonstrated that fluorine atoms can enhance binding affinity by increasing metabolic stability and reducing susceptibility to enzymatic degradation. The incorporation of multiple fluorine atoms, as seen in the trifluoropropylamine group of this compound, further amplifies these effects. This has led to its exploration in the development of kinase inhibitors, antiviral agents, and other therapeutic modalities where precise modulation of bioactivity is crucial.
Current research highlights the compound’s utility in synthesizing small-molecule inhibitors targeting protein-protein interactions (PPIs). The 4-bromophenyl moiety serves as an anchor for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations allow for the introduction of diverse pharmacophores while maintaining the core fluorinated amine scaffold. Such strategies have been employed in efforts to develop novel antitumor agents that exploit specific PPIs implicated in cancer progression.
The synthesis of 3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of a phenyl derivative followed by nucleophilic substitution with a trifluoromethylated amine reagent. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing reaction times and improving yields. These improvements are critical for pharmaceutical applications where cost-effective synthesis is essential for commercial viability.
From an agrochemical perspective, derivatives of this compound have shown promise as lead compounds for herbicides and fungicides. The structural motif is reminiscent of known bioactive molecules that interact with plant enzymes involved in growth regulation or pathogen defense. By leveraging computational modeling and high-throughput screening (HTS), researchers are identifying analogs with enhanced efficacy against resistant strains while minimizing environmental impact—a key consideration in modern agrochemical design.
The role of computational chemistry in optimizing derivatives of 3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine cannot be overstated. Molecular docking studies have revealed its potential binding interactions with various biological targets, providing insights into structure-activity relationships (SAR). These studies guide synthetic efforts toward analogs with improved potency and selectivity. Furthermore, quantum mechanical calculations help rationalize observed bioactivity by elucidating electronic effects and steric influences within the molecule.
The growing interest in fluorinated compounds has also spurred innovations in synthetic methodologies tailored to their unique reactivity patterns. For instance, palladium-catalyzed cross-coupling reactions have been adapted to introduce aryl or heteroaryl groups at specific positions within the molecule. Such techniques expand the library of possible derivatives while maintaining functional group compatibility for further derivatization—a critical factor in hit-to-drug development pipelines.
Economic considerations play a significant role in the adoption of 3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine as an intermediate. While fluorinated compounds often command higher prices due to their complex synthesis routes and specialized manufacturing requirements, cost-benefit analyses suggest that their value proposition outweighs these challenges when applied to high-value therapeutic areas such as oncology or central nervous system (CNS) disorders where small-molecule intervention is highly sought after.
The regulatory landscape for fluorinated pharmaceuticals continues to evolve as agencies assess new safety data and manufacturing practices. Companies developing derivatives based on this scaffold must navigate these requirements carefully while ensuring compliance with Good Manufacturing Practices (GMP). This includes rigorous quality control measures to detect impurities that could arise during synthesis or purification—particularly important given the sensitivity of biological targets to subtle structural variations.
Future directions for research on 3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine may include exploring its role as a chiral building block or investigating its potential applications beyond traditional pharmaceuticals into areas such as materials science or specialty chemicals where fluorinated motifs contribute unique properties like thermal stability or hydrophobicity-enhanced solubility profiles.
1592874-89-9 (3-(4-Bromophenyl)-1,1,1-trifluoropropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)